Cas no 189893-66-1 (Isoxazole, 3-bromo-5-(2-bromoethyl)-)
189893-66-1 structure
Product Name:Isoxazole, 3-bromo-5-(2-bromoethyl)-
CAS No:189893-66-1
MF:C5H5Br2NO
MW:254.907299757004
CID:3848444
PubChem ID:23218568
Update Time:2025-04-22
Isoxazole, 3-bromo-5-(2-bromoethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole, 3-bromo-5-(2-bromoethyl)-
- 189893-66-1
- 3-bromo-5-(2-bromoethyl)isoxazole
- MFCD32705915
- SCHEMBL8128659
- SY338626
-
- Inchi: 1S/C5H5Br2NO/c6-2-1-4-3-5(7)8-9-4/h3H,1-2H2
- InChI Key: LNNXQBDNJSGORV-UHFFFAOYSA-N
- SMILES: O1C(CCBr)=CC(Br)=N1
Computed Properties
- Exact Mass: 254.87174Da
- Monoisotopic Mass: 252.87379Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 91
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26Ų
Isoxazole, 3-bromo-5-(2-bromoethyl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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